Cas no 1214341-29-3 (2-amino-5-phenylpyridine-4-carboxylic acid)

• Product Name: 2-amino-5-phenylpyridine-4-carboxylic acid
• CAS No: 1214341-29-3
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 2617581
• PubChem ID: 46314646
• Update Time: 2025-05-27

2-amino-5-phenylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-phenylpyridine-4-carboxylic acid
• VZB81452
• DTXSID50673485
• N-(5-Nitro-2-thiazolyl)-4-(trifluoromethyl)benzamide
• MFCD14701600
• 1214341-29-3
• 2-AMINO-5-PHENYLISONICOTINIC ACID
• 2-Amino-5-phenylisonicotinic acid, 95%

• Inchi： 1S/C12H10N2O2/c13-11-6-9(12(15)16)10(7-14-11)8-4-2-1-3-5-8/h1-7H,(H2,13,14)(H,15,16)
• InChI Key： ZRAYBCBGQAOMBW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N)N=CC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 214.074227566Da
• Monoisotopic Mass: 214.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-5-phenylpyridine-4-carboxylic acid

Comprehensive Overview of 2-Amino-5-phenylpyridine-4-carboxylic acid (CAS 1214341-29-3): Properties, Applications, and Research Insights

2-Amino-5-phenylpyridine-4-carboxylic acid (CAS 1214341-29-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic derivative combines a pyridine core with a phenyl substituent and a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzymes or receptors implicated in inflammatory and metabolic disorders.

The compound's molecular formula (C₁₂H₁₀N₂O₂) and structural motif align with trends in small-molecule therapeutics, a hot topic in 2024 as the industry shifts toward precision medicine. Its amino and carboxyl groups enable diverse chemical modifications, facilitating the development of kinase inhibitors or GPCR modulators—key terms often searched in academic and industrial databases. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a critical focus for modern drug candidates.

From a synthetic chemistry perspective, CAS 1214341-29-3 serves as a building block for multi-component reactions (MCRs), a technique gaining traction for its efficiency in generating molecular diversity. Laboratories leverage its reactivity to construct fused heterocycles, addressing demands for novel antimicrobial agents amid rising antibiotic resistance concerns. Its crystallinity and solubility profiles also make it a candidate for cocrystal engineering, an emerging strategy to enhance drug bioavailability.

Environmental and green chemistry applications are another area of interest. The compound’s potential as a ligand in catalytic systems aligns with searches for sustainable synthesis methods. Its derivatives may contribute to biodegradable materials or metal-organic frameworks (MOFs), topics frequently queried in materials science forums. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, reflecting industry standards for quality control.

In summary, 2-amino-5-phenylpyridine-4-carboxylic acid (CAS 1214341-29-3) exemplifies the intersection of medicinal chemistry and materials science. Its adaptability to current research trends—such as AI-driven drug design and green synthesis—ensures its relevance in scientific literature and patent filings. As queries for structure-activity relationships (SAR) and scalable synthesis grow, this compound remains a focal point for innovation.